Cas no 2171147-84-3 ((2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid)

(2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis. Its structure features a chiral center (R-configuration) and a branched alkyl side chain, enhancing steric control in solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the α-amino functionality, enabling selective deprotection under mild basic conditions while preserving acid-labile side-chain protecting groups. The compound's unique 2-ethyl-2-aminomethylbutanoic acid backbone contributes to conformational constraints in synthetic peptides, potentially improving target binding affinity and metabolic stability. Its high purity (>95% by HPLC) and well-characterized stereochemistry make it particularly valuable for constructing structurally complex peptides in pharmaceutical research and bioconjugation applications. The carboxylate terminus allows direct incorporation into growing peptide chains using standard coupling reagents.
(2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid structure
2171147-84-3 structure
Product Name:(2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid
CAS No:2171147-84-3
MF:C27H34N2O5
MW:466.569267749786
CID:6114593
PubChem ID:165801226
Update Time:2025-07-02

(2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid
    • 2171147-84-3
    • EN300-1495351
    • (2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
    • Inchi: 1S/C27H34N2O5/c1-5-27(6-2,25(32)29-23(17(3)4)24(30)31)16-28-26(33)34-15-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22-23H,5-6,15-16H2,1-4H3,(H,28,33)(H,29,32)(H,30,31)/t23-/m1/s1
    • InChI Key: KLEWNJLMQNHBCZ-HSZRJFAPSA-N
    • SMILES: O(C(NCC(C(N[C@@H](C(=O)O)C(C)C)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

(2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1495351-0.05g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
0.05g
$2044.0 2023-06-05
Enamine
EN300-1495351-0.1g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
0.1g
$2142.0 2023-06-05
Enamine
EN300-1495351-0.25g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
0.25g
$2239.0 2023-06-05
Enamine
EN300-1495351-0.5g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
0.5g
$2336.0 2023-06-05
Enamine
EN300-1495351-1.0g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
1g
$2433.0 2023-06-05
Enamine
EN300-1495351-2.5g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
2.5g
$4771.0 2023-06-05
Enamine
EN300-1495351-5.0g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
5g
$7058.0 2023-06-05
Enamine
EN300-1495351-10.0g
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
10g
$10464.0 2023-06-05
Enamine
EN300-1495351-50mg
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
50mg
$2044.0 2023-09-28
Enamine
EN300-1495351-100mg
(2R)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
2171147-84-3
100mg
$2142.0 2023-09-28

Additional information on (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid

Introduction to (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic Acid (CAS No. 2171147-84-3)

The compound (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid, identified by its CAS number 2171147-84-3, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic interventions. The intricate arrangement of functional groups, including the presence of a fluorenylmethoxycarbonyl moiety and an amino acid derivative, positions this compound as a promising candidate for further investigation in medicinal chemistry.

In recent years, the development of novel compounds with enhanced pharmacological properties has been a cornerstone of pharmaceutical research. The structure of (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid exhibits features that are particularly relevant to modern drug design strategies. The fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, not only contributes to the stability of the molecule but also serves as a versatile handle for further chemical modifications. This characteristic makes it an attractive scaffold for the development of peptidomimetics and other bioactive molecules.

The significance of this compound is further underscored by its potential role in modulating biological pathways associated with various diseases. Current research in pharmacology increasingly emphasizes the importance of targeted therapies, where compounds are designed to interact selectively with specific biological targets. The unique structural features of (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid suggest that it may possess the ability to interact with enzymes or receptors involved in critical metabolic processes. Such interactions could lead to novel therapeutic approaches for conditions ranging from inflammatory disorders to neurodegenerative diseases.

Recent studies have highlighted the importance of chiral centers in drug molecules, particularly in the context of enantioselective pharmacology. The (R) configuration at the second carbon atom in this compound's structure is a key feature that may influence its pharmacokinetic and pharmacodynamic properties. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of molecular geometry essential for therapeutic efficacy. The synthesis and characterization of (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid represent a significant step toward understanding these stereochemical effects.

The fluorenylmethoxycarbonyl group is particularly noteworthy for its role in protecting amino groups during synthetic processes. This protective group is widely used in peptide chemistry due to its stability under various reaction conditions and its ease of removal without affecting other functional groups. The incorporation of this moiety into (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid not only facilitates synthetic manipulations but also opens up possibilities for derivatization into more complex molecules. Such derivatization could lead to the discovery of new analogs with improved pharmacological properties.

In the realm of drug discovery, computational methods play an increasingly pivotal role in predicting the biological activity of novel compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to evaluate the potential interactions between (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid and biological targets. These studies have provided valuable insights into its binding affinity and selectivity, guiding further experimental investigations. The integration of computational modeling with experimental data has become a standard practice in modern drug development pipelines.

The synthesis of complex molecules like (2R)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid requires meticulous planning and execution to ensure high yields and purity. Modern synthetic methodologies have evolved significantly, incorporating innovative techniques such as flow chemistry and automated synthesis platforms. These advancements have not only improved efficiency but also enhanced reproducibility, which are critical factors in pharmaceutical research. The successful synthesis of this compound underscores the progress made in synthetic organic chemistry over recent decades.

The potential applications of (2R)-2-{2-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid extend beyond traditional drug development. Its unique structural features make it a valuable tool for research purposes, including mechanistic studies and structure-function relationship investigations. By understanding how this compound interacts with biological systems, scientists can gain deeper insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion, the compound (2R)-2-{2-electil-({((H-fluorenylmethoxycarbonyl)carbonyl}amino)methylene})buanamide]-3-metbuanoic acid (CAS No. 2171147 84 3) represents a significant contribution to pharmaceutical chemistry and biochemistry. Its complex structure, characterized by functional groups such as the fluorenylmethoxycarbonyl moiety and chiral centers, positions it as a promising candidate for further investigation in drug discovery and therapeutic applications. The advancements in synthetic methodologies and computational techniques have further enhanced our ability to explore its potential pharmacological properties.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司